N-(2,3-dimethylphenyl)-2-((6-(4-methylbenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[6-[(4-methylphenyl)methyl]-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H28N4O2S/c1-16-7-9-19(10-8-16)13-29-12-11-22-20(14-29)24(31)28-25(27-22)32-15-23(30)26-21-6-4-5-17(2)18(21)3/h4-10H,11-15H2,1-3H3,(H,26,30)(H,27,28,31)
• InChI Key: KSOPTQQTIBHVAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC3=C(C2)C(=O)NC(=N3)SCC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C25H28N4O2S
• Molecular Weight: 448.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(2,3-dimethylphenyl)-2-((6-(4-methylbenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamide" involves multiple steps, including the formation of pyrido[4,3-d]pyrimidin-2-yl derivatives and the use of acetamide as a key functional group. For instance, the synthesis process can entail the reaction of methyluracil with chloromethylthiirane, followed by reaction with dichlorophenyl chloroacetamide, showcasing the compound's complex formation pathway (Kataev et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by intricate arrangements of rings and functional groups. X-ray crystallography and other analytical techniques are often employed to elucidate the precise geometric orientations and conformations. For example, studies have detailed the crystal structures of related compounds, highlighting folded conformations around the methylene C atom of the thioacetamide bridge, with intramolecular N—H⋯N hydrogen bonds stabilizing these conformations (Subasri et al., 2016).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, demonstrating a range of reactivities based on their structural features. The presence of acetamide groups, pyrimidine rings, and other heterocyclic components provides a rich chemistry, including nucleophilic substitution reactions, condensation reactions, and the formation of Mannich bases under specific conditions (Benghiat & Crooks, 1983).